1-(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carbonyl)-4-phenylpiperidine-4-carbonitrile

• IUPAC Name: 1-(2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carbonyl)-4-phenylpiperidine-4-carbonitrile
• InChI: InChI=1S/C21H24N4O/c1-15-23-18-8-7-16(13-19(18)24-15)20(26)25-11-9-21(14-22,10-12-25)17-5-3-2-4-6-17/h2-6,16H,7-13H2,1H3,(H,23,24)
• InChI Key: QRFFXPKQLNOAFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)C(=O)N3CCC(CC3)(C#N)C4=CC=CC=C4
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

1-(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carbonyl)-4-phenylpiperidine-4-carbonitrile is a useful research compound. Its molecular formula is C21H24N4O and its molecular weight is 348.45. The purity is usually 95%.
BenchChem offers high-quality 1-(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carbonyl)-4-phenylpiperidine-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carbonyl)-4-phenylpiperidine-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antioxidant and Antimicrobial Activities : Research has explored the synthesis of various benzimidazole derivatives, including compounds structurally related to 1-(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carbonyl)-4-phenylpiperidine-4-carbonitrile, for their antioxidant and antimicrobial properties. These studies involve evaluating the compounds' efficacy against bacterial strains such as Staphylococcus aureus and Candida albicans, highlighting their potential in developing new antimicrobial agents (Bassyouni et al., 2012).

• Chemical Synthesis Innovations : The chemical synthesis of related compounds through various reactions, including 1,3-dipolar cycloaddition and modifications of imidazole derivatives, has been extensively researched. These synthetic pathways provide access to novel spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, contributing to the chemical diversity of potential pharmacophores (Poomathi et al., 2015).

• Novel Inhibitors Design : Compounds with the benzimidazole core have been evaluated as inhibitors against specific targets, such as the 11β-hydroxysteroid dehydrogenase type 1 enzyme, demonstrating the structural versatility and relevance of benzimidazole derivatives in medicinal chemistry (Latli et al., 2017).

• Antiviral Agents : The synthesis of imidazo[1,2-a]pyridines as a novel class of inhibitors against human rhinovirus showcases the application of benzimidazole and its derivatives in antiviral research, indicating the potential for developing new therapeutic agents (Hamdouchi et al., 1999).